Cas no 69326-87-0 (2-[(1E)-1-(2,3-dihydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]-N-(2-methoxyphenyl)hydrazinecarbothioamide)

• Product Name: 2-[(1E)-1-(2,3-dihydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]-N-(2-methoxyphenyl)hydrazinecarbothioamide
• CAS No: 69326-87-0
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• CID: 1737180
• PubChem ID: 135804053
• Update Time: 2025-04-21

2-[(1E)-1-(2,3-dihydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]-N-(2-methoxyphenyl)hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-[(1E)-1-(2,3-dihydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]-N-(2-methoxyphenyl)hydrazinecarbothioamide
• Acetophenone, 2,3,4-trihydroxy-, 4-(o-methoxyphenyl)-3-thiosemicarbazone
• 69326-87-0
• N-(2-Methoxyphenyl)-2-(1-(2,3,4-trihydroxyphenyl)ethylidene)hydrazinecarbothioamide
• Hydrazinecarbothioamide, N-(2-methoxyphenyl)-2-(1-(2,3,4-trihydroxyphenyl)ethylidene)-
• 4-(o-Methoxyphenyl)-1-(2,3,4-trihydroxyacetophenone)-3-thiosemicarbazone

• Inchi： 1S/C16H17N3O4S/c1-9(10-7-8-12(20)15(22)14(10)21)18-19-16(24)17-11-5-3-4-6-13(11)23-2/h3-8,20-22H,1-2H3,(H2,17,19,24)/b18-9-
• InChI Key： WXXOKYYQZLODKP-NVMNQCDNSA-N
• SMILES： S=C(N/N=C(/C)\C1C=CC(=C(C=1O)O)O)NC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 347.09411
• Monoisotopic Mass: 347.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 102.85